Cas no 22868-31-1 (Benzothiazole,2-(3-chlorophenyl)-)

• Product Name: Benzothiazole,2-(3-chlorophenyl)-
• CAS No: 22868-31-1
• MF: C₁₃H₈ClNS
• MW: 245.727320671082
• CID: 251311
• PubChem ID: 2818146
• Update Time: 2025-04-19

Benzothiazole,2-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(3-chlorophenyl)-
• 2-(3-chlorophenyl)-1,3-benzothiazole
• 2-(3-chlorophenyl)benzo[d]thiazole
• 2-(3-chloro-phenyl)-benzothiazole
• 2-<3-Chlor-phenyl>-benzo-thiazol
• Benzothiazole,2-(3-chlorophenyl)
• MS-1604
• CHEMBL1808310
• 2-(3-chlorophenyl)-1, 3-benzothiazole
• DTXSID50384741
• 22868-31-1
• FT-0748166
• AKOS005107307
• SCHEMBL21891101

• Inchi： 1S/C13H8ClNS/c14-10-5-3-4-9(8-10)13-15-11-6-1-2-7-12(11)16-13/h1-8H
• InChI Key： ZWOUFZHDORMXJW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 245.00700
• Monoisotopic Mass: 245.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 4.61670